Cas no 158661-57-5 (4(1H)-Pyrimidinone, 2-[(3-methylphenyl)amino]-)

• Product Name: 4(1H)-Pyrimidinone, 2-[(3-methylphenyl)amino]-
• CAS No: 158661-57-5
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 3802748
• PubChem ID: 1403854
• Update Time: 2025-04-22

4(1H)-Pyrimidinone, 2-[(3-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2-[(3-methylphenyl)amino]-
• 2-(3-toluidino)-4(3H)-pyrimidinone
• 2-[(3-METHYLPHENYL)AMINO]-3,4-DIHYDROPYRIMIDIN-4-ONE
• 2-(3-methylanilino)-1H-pyrimidin-6-one
• AKOS016364768
• HMS3458F18
• 2-(m-Tolylamino)pyrimidin-4(3H)-one
• AF-620/00296046
• Oprea1_244140
• 158661-57-5

• Inchi： 1S/C11H11N3O/c1-8-3-2-4-9(7-8)13-11-12-6-5-10(15)14-11/h2-7H,1H3,(H2,12,13,14,15)
• InChI Key： CZMVHLRKDXIFFL-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=CC(C)=C2)NC=CC(=O)N=1

Computed Properties

• Exact Mass: 201.090211983Da
• Monoisotopic Mass: 201.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.5Ų